Cas no 100485-96-9 (Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester)
100485-96-9 structure
Product Name:Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
CAS No:100485-96-9
MF:C22H36O3
MW:348.51944732666
CID:1125785
Update Time:2024-07-27
Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
- methyl 2-methoxy-6-tridecyl benzoate
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- Inchi： 1S/C22H36O3/c1-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(24-2)21(19)22(23)25-3/h15,17-18H,4-14,16H2,1-3H3
- InChI Key： VSDNDNBJIWAFRE-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=C(CCCCCCCCCCCCC)C=CC=C1OC
Computed Properties
- Exact Mass: 348.26600
Experimental Properties
- Density: 0.952±0.06 g/cm3(Predicted)
- Boiling Point: 454.1±33.0 °C(Predicted)
- PSA: 35.53000
- LogP: 6.33530
Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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